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For Researchers, Scientists, and Drug Development Professionals

Introduction
9-O-Feruloyllariciresinol is a lignan derivative that has garnered interest within the scientific

community for its potential biological activities. Lignans, a diverse group of polyphenolic

compounds found in plants, are known for their antioxidant, anti-inflammatory, and anticancer

properties. This technical guide provides a comprehensive overview of the known natural

sources of 9-O-Feruloyllariciresinol, detailing its identification in specific plant species and

outlining the methodologies for its extraction and characterization. This document is intended to

serve as a foundational resource for researchers engaged in natural product chemistry,

pharmacology, and drug discovery.

Natural Sources of 9-O-Feruloyllariciresinol
Current scientific literature indicates that 9-O-Feruloyllariciresinol is a relatively rare lignan,

having been identified in a limited number of plant species. The primary sources identified to

date belong to the Thymelaeaceae family, a group of plants known for producing a rich diversity

of bioactive secondary metabolites.

Quantitative Data Summary
To date, comprehensive quantitative analyses of 9-O-Feruloyllariciresinol across a wide

range of plant species are not extensively available in the public domain. The compound's
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rarity means that most studies have focused on its isolation and structural elucidation rather

than quantification. However, the following table summarizes the plant species from which 9-O-
Feruloyllariciresinol has been isolated. Further research is required to determine the

concentration of this compound in various plant tissues.

Plant Species Family Plant Part(s) Reference(s)

Wikstroemia

scytophylla
Thymelaeaceae Stems [1]

Note: The concentration of 9-O-Feruloyllariciresinol in these sources has not been reported

in the cited literature. The presence of the compound was confirmed through isolation and

structural identification.

Experimental Protocols
The isolation and identification of 9-O-Feruloyllariciresinol from plant material involves a

multi-step process combining extraction and chromatographic techniques, followed by

spectroscopic analysis for structural confirmation.

General Extraction and Isolation Workflow
A generalized workflow for the extraction and isolation of 9-O-Feruloyllariciresinol from plant

material is presented below. This process is based on standard phytochemical methodologies.
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To cite this document: BenchChem. [Unveiling the Botanical Origins of 9-O-
Feruloyllariciresinol: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b565530#natural-sources-of-9-o-feruloyllariciresinol-
in-plants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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